4-(5-Chloro-2-fluorophenyl)-1,3-thiazol-2-amine

• IUPAC Name: 4-(5-chloro-2-fluorophenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C9H6ClFN2S/c10-5-1-2-7(11)6(3-5)8-4-14-9(12)13-8/h1-4H,(H2,12,13)
• InChI Key: PBKYPBXGDPKNNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C2=CSC(=N2)N)F
• Molecular Formula: C9H6ClFN2S
• Molecular Weight: 228.67 g/mol

Description

4-(5-Chloro-2-fluorophenyl)-1,3-thiazol-2-amine, also known as CFA, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has a unique chemical structure that allows it to interact with biological systems in a specific way, making it useful for a variety of research applications.

Scientific Research Applications

Antitumor Properties

A notable application of related benzothiazole derivatives is in the development of antitumor agents. Compounds structurally similar to "4-(5-Chloro-2-fluorophenyl)-1,3-thiazol-2-amine" have shown highly selective and potent antitumor properties both in vitro and in vivo. For example, amino acid prodrugs of novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles have been evaluated for their potential in overcoming limitations posed by drug lipophilicity, enhancing water solubility, and achieving manageable toxic side effects in preclinical models (Bradshaw et al., 2002).

Corrosion Inhibition

Thiazole and thiadiazole derivatives have been investigated for their potential as corrosion inhibitors for metals, such as iron. Through density functional theory (DFT) calculations and molecular dynamics simulations, certain derivatives were predicted to exhibit high corrosion inhibition performances, correlating well with experimental efficiency results (Kaya et al., 2016).

Molecular and Electronic Structure Analysis

The structural characterization of molecules containing thiazole and thiadiazole frameworks provides insights into their physical and chemical properties. For instance, quantum chemical and molecular dynamics simulation studies have been conducted to understand the inhibition performances of thiazole derivatives against corrosion of iron, offering theoretical support to experimental observations (Kaya et al., 2016).

Materials Science

In materials science, thiazole-containing compounds have been explored for their unique optical properties. A study on the multi-stimuli response of a novel half-cut cruciform, related to thiazole chemistry, demonstrated potential applications as security ink, showcasing reversible morphology-dependent fluorochromism induced by mechanical force or pH stimuli (Xiao-lin Lu & M. Xia, 2016).

Antimicrobial Activity

The structural versatility of thiazole derivatives allows for their exploration as antimicrobial agents. For example, N-(3-Chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine showed in vitro antibacterial activity against specific strains, indicating the potential for therapeutic applications (Nadine Uwabagira et al., 2018).